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Compound of Interest

Compound Name: Jun11165

Cat. No.: B12378955 Get Quote

Disclaimer: The identifier "Jun11165" does not correspond to a recognized chemical in publicly

available databases. It is presumed to be an internal product code. The following procedures

are based on the assumption that Jun11165 is a representative small molecule kinase

inhibitor, a class of compounds common in drug development that are often cytotoxic and

require specialized handling. Researchers must consult the specific Safety Data Sheet (SDS)

for the exact compound to ensure full compliance and safety.

This guide provides essential safety and logistical information for the proper disposal of

research-grade compounds like Jun11165, ensuring the safety of laboratory personnel and

compliance with environmental regulations.

Hazard Identification and Data Summary
Small molecule kinase inhibitors, like many potent research compounds, are often classified as

cytotoxic. This means they can be toxic to cells and may have carcinogenic, mutagenic, or

teratogenic effects.[1][2] All handling and disposal steps must be planned to minimize

exposure. Always consult the compound-specific Safety Data Sheet (SDS) for quantitative

exposure limits and toxicological data.
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Hazard Class Description
Primary Routes of
Exposure

Key Precautionary
Statements

Acute Toxicity

Harmful if swallowed,

inhaled, or in contact

with skin.

Inhalation, Ingestion,

Skin Contact

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray. P270: Do

not eat, drink or

smoke when using

this product. P280:

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

Carcinogenicity
Suspected of causing

cancer.

Inhalation, Skin

Contact

P201: Obtain special

instructions before

use. P202: Do not

handle until all safety

precautions have

been read and

understood.

Mutagenicity
May cause genetic

defects.

Inhalation, Skin

Contact

P201: Obtain special

instructions before

use.

Teratogenicity
May damage the

unborn child.

Inhalation, Skin

Contact

P201: Obtain special

instructions before

use.

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the mandatory steps for the safe disposal of Jun11165 from the point of

use to final collection.
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Personnel Protective Equipment (PPE) Requirement: Before beginning, ensure all personnel

are equipped with the following PPE:

Disposable Nitrile Gloves (double-gloving recommended)

Safety Goggles or Face Shield

Disposable, fluid-resistant Gown or Lab Coat

Appropriate respiratory protection if handling powders outside of a certified chemical fume

hood.

Step 1: Inactivation of Residual Compound (As Applicable)

For trace amounts of the compound on labware (e.g., flasks, beakers), chemical inactivation

may be required. Consult the SDS for appropriate inactivation solutions (e.g., bleach

solution, chemical deactivating agent).

Rinse all contaminated labware three times. The first rinseate must be collected as

hazardous chemical waste.[3] Subsequent rinses may be permissible for drain disposal, but

only if the SDS and local regulations allow.

Step 2: Waste Segregation at the Point of Generation

Immediately segregate all waste contaminated with Jun11165 from the general laboratory

waste stream.[4]

Use designated, clearly labeled, leak-proof containers.[1]

Solid Waste: Place contaminated consumables (e.g., gloves, gowns, pipette tips, absorbent

pads) into a designated "Cytotoxic Waste" container lined with a distinctive plastic bag (often

red or purple).[1][5]

Liquid Waste: Collect all liquid waste containing Jun11165 (e.g., unused stock solutions, first

rinseate, cell media) in a compatible, shatter-resistant, sealed container. Do not mix with

other solvent waste streams unless confirmed to be compatible.[6][7]
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Sharps Waste: All needles, syringes, scalpels, or glass vials contaminated with Jun11165
must be disposed of in a designated, puncture-proof sharps container clearly marked as

"Cytotoxic Sharps Waste".[5][8]

Step 3: Labeling and Temporary Storage

All waste containers must be clearly labeled with the words "Hazardous Waste" and

"Cytotoxic".[4][9]

The label must include the full chemical name (Jun11165), the primary hazard(s) (e.g.,

"Toxic"), and the accumulation start date.[4]

Store sealed waste containers in a designated Satellite Accumulation Area (SAA) within the

laboratory.[6] This area must be away from general traffic, clearly marked, and provide

secondary containment to prevent spills.[7]

Ensure incompatible wastes are segregated. For example, store acidic waste separately

from basic waste.[6]

Step 4: Arranging for Final Disposal

Do not allow hazardous waste to accumulate in the SAA beyond established limits (e.g., one

year for partially filled containers or within three days once full).[6]

Contact your institution's Environmental Health & Safety (EH&S) department to schedule a

pickup of the hazardous waste.

EH&S professionals will transport the waste to a central accumulation area for final disposal

by a licensed hazardous waste contractor, typically via high-temperature incineration.[5][10]

Maintain meticulous records of all hazardous waste generated and disposed of, as this is a

key compliance requirement.[4]

Mandatory Visualizations
The following diagram illustrates the logical workflow for the proper disposal of Jun11165.
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Caption: Workflow for the safe disposal of Jun11165 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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